Cas no 2137610-29-6 (1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea)

• Product Name: 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea
• CAS No: 2137610-29-6
• MF: C₁₀H₂₃N₃O₂
• MW: 217.308522462845
• CID: 5921597
• PubChem ID: 165957366
• Update Time: 2025-05-20

1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea
• 1-{2-[(2-methoxyethyl)amino]ethyl}-3-(2-methylpropyl)urea
• 2137610-29-6
• EN300-1067340

• Inchi： 1S/C10H23N3O2/c1-9(2)8-13-10(14)12-5-4-11-6-7-15-3/h9,11H,4-8H2,1-3H3,(H2,12,13,14)
• InChI Key： SPSKBKMRRITNJT-UHFFFAOYSA-N
• SMILES： O(C)CCNCCNC(NCC(C)C)=O

Computed Properties

• Exact Mass: 217.17902698g/mol
• Monoisotopic Mass: 217.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea

Professional Introduction to Compound with CAS No. 2137610-29-6 and Product Name: 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea

The compound with the CAS number 2137610-29-6 and the product name 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound incorporates specific functional groups that make it a promising candidate for further exploration in drug development and therapeutic interventions.

At the core of this compound's utility lies its dual functionality, which is evident from its chemical name. The presence of a urea group (urea) and an amine chain (amine) provides a versatile platform for interaction with biological targets. Specifically, the 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea moiety suggests a molecule that can engage with enzymes and receptors in a manner conducive to modulating biological pathways. This has been particularly relevant in recent years, as researchers have been striving to develop molecules that can selectively interact with specific targets without eliciting off-target effects.

Recent studies have highlighted the importance of urea derivatives in pharmaceutical applications. Urea-based compounds are known for their ability to form hydrogen bonds, which is a critical factor in drug-receptor interactions. The structural flexibility offered by the urea group allows for the fine-tuning of molecular properties such as solubility, binding affinity, and metabolic stability. These attributes are essential for designing molecules that can effectively traverse biological membranes and reach their intended targets within the body.

In the context of drug discovery, the amine group in 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea plays a crucial role in determining its pharmacokinetic profile. Amines are frequently incorporated into drug molecules due to their ability to participate in multiple types of interactions, including hydrogen bonding, ionic interactions, and hydrophobic interactions. This versatility makes them ideal for designing molecules that can bind tightly to biological targets while maintaining stability in various physiological conditions.

The substitution pattern around the urea group, particularly the presence of a 2-methoxyethyl moiety on one side and a 2-methylpropyl group on the other, adds an additional layer of complexity to this compound's behavior. These substituents not only influence the compound's solubility but also its ability to interact with biological systems. For instance, the 2-methoxyethyl group may enhance solubility in aqueous environments, while the 2-methylpropyl group could contribute to hydrophobic interactions with lipid-based membranes.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic agents. The structural features of 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea make it a candidate for targeting various diseases, including inflammatory disorders, neurodegenerative conditions, and metabolic syndromes. Recent research has shown that urea derivatives can modulate enzyme activity and receptor function, making them valuable tools in therapeutic intervention.

In particular, studies have indicated that compounds with similar structural motifs can inhibit key enzymes involved in inflammatory pathways. By binding to these enzymes, such molecules can reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases. The ability of 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea to interact with these targets suggests that it may have similar effects, although further research is needed to confirm these hypotheses.

Another area where this compound shows promise is in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of toxic protein aggregates in the brain. Urea-based compounds have been shown to disrupt these aggregates and prevent their formation, thereby slowing down disease progression. The unique structure of 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea may make it an effective agent in this context.

The development of new drugs often involves extensive computational modeling and experimental validation. In recent years, advancements in computational chemistry have allowed researchers to predict how molecules will behave before they are synthesized. These tools have been particularly useful for designing urea derivatives like 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea, as they can help identify optimal substitution patterns and predict binding affinities.

Experimental validation is equally important and often involves synthesizing small libraries of related compounds to test their biological activity. High-throughput screening techniques have made it possible to rapidly assess the efficacy of these compounds against various targets. This approach has led to the discovery of several promising drug candidates over the past decade.

The synthesis of 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea requires careful consideration of reaction conditions and purification techniques. The presence of multiple functional groups necessitates precise control over reaction parameters to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with greater efficiency than ever before.

In conclusion, the compound with CAS number 2137610-29-6 and product name 1-{2-(2-methoxyethyl)aminoethyl}-3-(2-methylpropyl)urea represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a promising candidate for developing novel therapeutic agents targeting various diseases. Further research is warranted to fully explore its potential applications and mechanisms of action.